Cas no 1956341-34-6 (Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate)
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate
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- Inchi: 1S/C12H23N.C7H6O2S2/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;8-7(9)5-1-4-2-10-3-6(4)11-5/h11-13H,1-10H2;1H,2-3H2,(H,8,9)
- InChI Key: PKEUUYGTORAFGW-UHFFFAOYSA-N
- SMILES: N(C1CCCCC1)C1CCCCC1.C(C1SC2CSCC=2C=1)(=O)O
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513571-1g |
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate |
1956341-34-6 | 97% | 1g |
$485 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD435186-1g |
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate |
1956341-34-6 | 97% | 1g |
¥3402.0 | 2023-03-12 |
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate
Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate: A Comprehensive Overview
The compound Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate (CAS No. 1956341-34-6) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as amides, specifically derived from the reaction of dicyclohexylamine with a carboxylic acid derivative. The structure of this compound is characterized by a thiophene ring system fused with a thieno group, creating a bicyclic framework that contributes to its unique chemical properties.
Recent studies have highlighted the importance of Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate in the field of materials science. Researchers have explored its role as a precursor in the synthesis of advanced materials such as conductive polymers and organic semiconductors. The thiophene moiety in the molecule is known to enhance electronic communication between conjugated systems, making it an attractive candidate for applications in optoelectronics and flexible electronics.
In terms of synthesis, Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate can be prepared through a variety of methods. One common approach involves the nucleophilic attack of dicyclohexylamine on an activated carboxylic acid derivative. This reaction typically requires mild conditions and can be optimized for scalability in industrial settings. The use of catalysts such as DCC (dicyclohexylcarbodiimide) has been shown to significantly improve the yield and purity of the product.
The application of Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate extends beyond materials science into the realm of pharmaceuticals. Recent research has focused on its potential as a drug delivery agent due to its ability to form stable complexes with various therapeutic molecules. The molecule's amphiphilic nature allows it to interact with both hydrophilic and hydrophobic components, making it ideal for encapsulating drugs and improving their bioavailability.
Furthermore, Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate has been investigated for its role in catalysis. Its ability to act as a ligand in transition metal complexes has opened new avenues for asymmetric catalysis and enantioselective reactions. This property is particularly valuable in the synthesis of chiral compounds used in pharmaceuticals and agrochemicals.
From an environmental perspective, there is growing interest in understanding the biodegradation pathways of Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. This information is crucial for assessing its environmental impact and developing strategies for waste management.
In conclusion, Dicyclohexylamine 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylate (CAS No. 1956341-34-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and industry alike. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.
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